![molecular formula C27H24N4O4 B2382249 N-(2-ethoxyphenyl)-1-(4-methylpyrrolo[1,2-d][1,2,4]triazin-1-yl)piperidine-4-carboxamide CAS No. 1251678-35-9](/img/structure/B2382249.png)
N-(2-ethoxyphenyl)-1-(4-methylpyrrolo[1,2-d][1,2,4]triazin-1-yl)piperidine-4-carboxamide
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Description
N-(2-ethoxyphenyl)-1-(4-methylpyrrolo[1,2-d][1,2,4]triazin-1-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C27H24N4O4 and its molecular weight is 468.513. The purity is usually 95%.
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Scientific Research Applications
Inhibitors and Antagonists Development
Discovery and Optimization of Inhibitors
Compounds similar to N-(2-ethoxyphenyl)-1-(4-methylpyrrolo[1,2-d][1,2,4]triazin-1-yl)piperidine-4-carboxamide have been explored for their potential as inhibitors or antagonists in various biological processes. For instance, the development of soluble epoxide hydrolase inhibitors showcases the role of triazine heterocycles and phenyl group substitutions in achieving high potency and selectivity, critical factors for in vivo investigation in disease models (R. Thalji et al., 2013).
Antimicrobial and Antiinflammatory Applications
Antimicrobial Activity
New derivatives of 1,2,4-triazole and related structures have been synthesized and evaluated for their antimicrobial activities. Research indicates that certain Mannich bases exhibit significant activity against test microorganisms, underscoring the potential of these compounds in developing new antimicrobial agents (Seda Fandaklı et al., 2012).
Antiinflammatory Activity
Analogs and derivatives related to the chemical structure have been synthesized and assessed for their antiinflammatory properties. Studies have shown that compounds with specific structural features can exhibit potent antiinflammatory activity, highlighting their potential therapeutic benefits (A. Rajasekaran et al., 1999).
Radioligands and PET Imaging
Development of PET Tracers
The synthesis and application of radiolabeled compounds similar to this compound for positron emission tomography (PET) imaging have been explored. These studies aim at advancing our understanding of neurotransmission and receptor dynamics in various neurological and psychiatric disorders, demonstrating the compound's relevance in neuropharmacological research (Gonzalo García et al., 2014).
Chemical Synthesis and Modification
Synthesis and Structural Analysis
Research into the synthesis and structural characterization of phosphoric triamides and other complex organic molecules reflects the broader scope of chemical research related to this compound. These studies contribute to our understanding of the chemical properties, synthesis strategies, and potential applications of such compounds (Z. Shariatinia et al., 2012).
properties
IUPAC Name |
N-[(3,4-dimethoxyphenyl)methyl]-2-(4-methylphenyl)-3-oxo-1H-pyrazolo[4,3-c]quinoline-8-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H24N4O4/c1-16-4-8-19(9-5-16)31-27(33)21-15-28-22-10-7-18(13-20(22)25(21)30-31)26(32)29-14-17-6-11-23(34-2)24(12-17)35-3/h4-13,15,30H,14H2,1-3H3,(H,29,32) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCDGZBHIBXDSDN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=O)C3=CN=C4C=CC(=CC4=C3N2)C(=O)NCC5=CC(=C(C=C5)OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H24N4O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.